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Compound of Interest

Compound Name: 5-Nonanol

Cat. No.: B1584527

For Researchers, Scientists, and Fragrance Development Professionals

These application notes provide a comprehensive overview of the potential use of 5-Nonanol
in fragrance development. The information is intended for an audience with a professional
understanding of fragrance chemistry and evaluation. While 5-Nonanol is described as having
a generally fruity aroma, conflicting reports exist regarding its widespread use in commercial
fragrances. Therefore, it is presented here as a material for evaluation and creative application
by experienced perfumers.

Olfactory Profile and Physicochemical Properties

5-Nonanol (CAS No. 623-93-8) is a secondary aliphatic alcohol. Its olfactory profile is not as
extensively documented as its isomer, 1-Nonanol (Alcohol C-9). However, available data
suggests a profile that can be a valuable addition to certain fragrance compositions.

Table 1: Physicochemical and Olfactory Properties of 5-Nonanol and Related C9 Alcohols
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1-Nonanol (for

Property 5-Nonanol .
comparison)
CAS Number 623-93-8 143-08-8
Molecular Formula C9H200 C9H200
Molecular Weight 144.26 g/mol 144.26 g/mol
Boiling Point 193-195 °C[1] 215°C
Flash Point ~77-80 °C[1] 96 °C
Odor Description Fruity[2] Powerful fatty-floral, rose,

orange facets, clean, oily[3][4]

o ) Floral compositions (rose,
] Modifier in fruity, floral, or )
Potential Use orange blossom), citrus

green accords
accords[3][5]

Conflicting Information (Some Yes, with typical usage levels
Recommended for Fragrance ]
U sources state "not for of 0.5% to 10% in the
se
fragrance use'[1]) fragrance concentrate[4][5]

Experimental Protocols

The following protocols are provided as a guide for the evaluation and application of 5-
Nonanol in fragrance development.

Protocol for Sensory Evaluation of 5-Nonanol

This protocol outlines the steps for a systematic sensory evaluation of 5-Nonanol to determine
its olfactory characteristics over time.

Materials:
e 5-Nonanol
o Ethanol (perfumer's grade, odorless)[6][7]

o Standard fragrance smelling strips (blotters)
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Glass beakers

Pipettes or droppers

Airtight containers for dilutions

Odor-free environment

Procedure:
e Preparation of Dilutions:

o Prepare a 10% dilution of 5-Nonanol in perfumer's grade ethanol. This is a standard
practice for evaluating the character of potent aroma chemicals.

o Label the container clearly.
 Blotter Test:

o Dip a clean smelling strip into the 10% dilution of 5-Nonanol, ensuring the strip is
moistened but not saturated.

o Wauve the strip gently under the nose to evaluate the initial impression (top notes).
o Record the olfactory characteristics at the following intervals:

= [nitial (0O-5 minutes)

= Middle (30 minutes - 1 hour)

» Dry-down (2, 4, and 6 hours)[4]

o Use descriptive terms to note the scent profile at each stage (e.g., fruity, waxy, green,
floral, woody). Note any changes in character or intensity.

» Panel Evaluation (Descriptive Analysis):[8][9]

o Recruit a panel of at least 5-10 trained sensory assessors.
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o Provide each panelist with a freshly dipped smelling strip (from the 10% dilution).

o Ask panelists to independently evaluate and write down descriptive terms for the odor at

the initial, middle, and dry-down stages.

o Compile the descriptors to create a comprehensive olfactory profile.

Analysis

——{ Record Descriptors }—»‘ Compile Panel Data H Develop Olfactory Profile

Evaluation

Evaluate Middle Notes Evaluate Base Notes
(30-60 min) (2-6 hours)

Preparation

Prepare 10% Dilution Evaluate Top Notes
of 5-Nonanol in Ethanol Dip Smelling Strip ‘ ‘ (0-5 min)

‘

Sample Preparation

Prepare Fragrance Base
(with and without 5-Nonanol)

Storage (Conditions

Accelerated Heat Light Exposure Control
(40-45°C) (UV/Natural Light) (Room Temp, Dark)

Weekly Evaluation (4-8 weeks)

Assess Color Changes

Y

Assess Odor Profile Changes

i

Record Observations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 5-Nonanol in
Fragrance Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1584527#application-of-5-nonanol-in-fragrance-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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